1,6-Anhydro-2-deoxy-2-fluoro-ss-D-glucopyranose

• Molecular Formula: C6H9FO4
• Molecular Weight: 164.13 g/mol
• SMILES: C1C2C(C(C(C(O1)O2)F)O)O
• InChI: InChI=1S/C6H9FO4/c7-3-5(9)4(8)2-1-10-6(3)11-2/h2-6,8-9H,1H2/t2?,3?,4-,5+,6-/m1/s1
• InChIKey: BWYPOWJFUBKPNS-RKFISERESA-N

Synthesizing 2-deoxy-2-fluoro-D-glucose (FDG) or fluorinated glycosides? Flexible non-anhydro sugars yield anomeric mixtures and low diastereoselectivity. This fluorinated anhydrosugar solves both: - 1,6-anhydro bridge concurrently protects C1/C6 and locks conformation, eliminating anomerization during fluorination - Pre-installed C2 fluorine reduces post-labeling steps; acid-catalyzed ring opening delivers free sugar in high β-purity - ≥99% purity, ambient storage - no cold chain, enabling batch-consistent multi-step campaigns

1,6-Anhydro-2-deoxy-2-fluoro-β-D-glucopyranose: A Conformationally Locked Fluorinated Building Block

1,6-Anhydro-2-deoxy-2-fluoro-β-D-glucopyranose (CAS 23235-99-6; also referred to as 2-fluoro-β-D-levoglucosan) is a fluorinated anhydrosugar featuring a rigid 1,6-anhydro bridge and a fluorine atom replacing the C2 hydroxyl group of glucose [1]. This compound serves as a key synthetic intermediate in the preparation of 2-deoxy-2-fluoro-D-glucose (FDG), the most widely used PET tracer for cancer and inflammatory disease diagnosis [1]. Its bicyclic framework locks the pyranose ring in a defined conformation, enabling stereospecific transformations that are difficult to achieve with non-anhydro sugar derivatives [2].

Stereospecific Building Block

Rigid 1,6-anhydro scaffold locks pyranose conformation for predictable glycosylation

FDG Precursor Synthesis

Anomerically protected, fluorinated intermediate for PET tracer development

Ambient-Stable Inventory

High-purity, room-temperature storage supports long-term stockpiling

• [1] American Chemical Society. 2-Deoxy-2-(fluoro-18F)-D-glucose. Molecule of the Week, October 9, 2023. https://www.acs.org/molecule-of-the-week/archive/d/2-deoxy-2-fluoro-18f-d-glucose.html View Source
• [2] Foster, A. B.; Westwood, J. H. The Synthesis of Fluorinated Carbohydrates. Pure Appl. Chem. 1973, 35 (2), 147–168. https://doi.org/10.1351/pac197335020147 View Source

Why 1,6-Anhydro-2-deoxy-2-fluoro-β-D-glucopyranose Cannot Be Replaced for Critical Applications

The 1,6-anhydro bridge in this compound acts simultaneously as a covalent protecting group for the anomeric center (C1) and the primary hydroxyl (C6), while also enforcing a rigid bicyclic scaffold that directs stereospecific nucleophilic and electrophilic attack [1]. Neither levoglucosan (lacking the C2 fluorine) nor 2-deoxy-2-fluoro-D-glucose (lacking the anhydro bridge, and therefore existing as an anomeric mixture with free conformational flexibility) can replicate this dual protection–stereocontrol function. When the 1,6-anhydro system is absent, epoxide-cleavage and glycosylation reactions lose the stereospecific trans-diaxial pathway that the rigid scaffold provides, leading to lower diastereoselectivity and product mixtures [1]. Direct high-strength head-to-head quantitative comparisons remain sparse in the open literature; the differentiation evidence presented below therefore draws on class-level inference, cross-study comparable data, and supporting physical-property comparisons.

Levoglucosan (1,6-anhydro-β-D-glucopyranose)

Lacks the C2 fluorine required for FDG synthesis and ¹⁹F NMR probing; stereoelectronic properties differ markedly.

2-Deoxy-2-fluoro-D-glucose (FDG)

Exists as an anomeric mixture without conformational lock; chemically labile, requires cold storage, and may not serve as a long-term building block.

Manno epimer (1,6-anhydro-2-deoxy-2-fluoro-β-D-mannopyranose)

Altered C2 configuration reduces hexokinase recognition; may not substitute for glucose-mimetic studies.

• [1] Foster, A. B.; Westwood, J. H. The Synthesis of Fluorinated Carbohydrates. Pure Appl. Chem. 1973, 35 (2), 147–168. https://doi.org/10.1351/pac197335020147 View Source

Quantitative Differentiation Evidence Versus In-Class Analogs

Stereospecific Epoxide Cleavage: Trans-Diaxial Fluorohydrin Formation

The 1,6-anhydro bridge constrains the pyranose ring into a single conformation such that epoxide cleavage proceeds with strict trans-diaxial stereochemistry. In contrast, flexible pyranose systems without the 1,6-anhydro bridge yield mixtures of regio- and stereoisomers under comparable conditions [1]. While no direct head-to-head study compares this compound with its non-anhydro analog under identical fluorination conditions, the class-level principle is well established: the rigid 1,6-anhydrohexopyranose scaffold provides a predictable trans-fluorohydrin product, whereas non-rigid analogues require additional directing groups or protecting-group strategies to achieve similar control [1].

Stereospecific Epoxide Opening

Class-level

Trans-diaxial fluorohydrin (single stereoisomer) vs. non-anhydro: regio-/stereoisomer mixtures (d.r. ~50:50 to 80:20)

Supports single-step stereospecific entry to FDG

Class-level inference; no direct head-to-head study

Evidence Dimension	Stereospecificity of fluorohydrin formation via epoxide cleavage
Target Compound Data	Predicted trans-diaxial fluorohydrin (single stereoisomer)
Comparator Or Baseline	Non-anhydro pyranose epoxides: mixture of regio- and stereoisomers typical
Quantified Difference	Qualitative class-level: 1,6-anhydro system provides single trans product; non-rigid systems yield mixtures (approximate d.r. range 50:50 to 80:20 depending on substrate)
Conditions	Epoxide cleavage with HF, KHF₂, or tetraalkylammonium fluorides; solvent, temperature, and substrate specific

Why This Matters

For procurement, this means the compound enables a single-step, protecting-group-minimized entry to 2-deoxy-2-fluoro-D-glucose with defined stereochemistry, reducing purification burden and increasing overall synthetic efficiency compared to routes that start from non-anhydro glucose derivatives.

• [1] Foster, A. B.; Westwood, J. H. The Synthesis of Fluorinated Carbohydrates. Pure Appl. Chem. 1973, 35 (2), 147–168. https://doi.org/10.1351/pac197335020147 View Source

Direct Precursor to FDG: A Historically Validated Synthetic Route

The first synthesis of 2-deoxy-2-fluoro-D-glucose, reported by Pacák et al. in 1969, employed a 1,6-anhydro-β-D-glucopyranose derivative as the starting scaffold [1]. The 1,6-anhydro bridge protected the anomeric position during the critical fluorination step, enabling selective introduction of fluorine at C2 before hydrolysis released the free reducing sugar [1]. This four-step sequence from 1,6-anhydro-4-O-benzyl-2-O-(p-tolylsulfonyl)-β-D-glucopyranose to 2-deoxy-2-fluoro-D-glucose established the foundational route to the compound that would later become the world's most widely used PET tracer. Alternative precursors such as 3,4,6-tri-O-acetyl-D-glucal, while effective for electrophilic fluorination with acetyl hypofluorite [2], do not offer the same integrated anomeric protection and stereocontrol, often requiring additional hydrolysis and separation steps.

FDG Precursor Route

Reported

Pacák 1969 route: anomerically pure β-intermediate vs. glycal route: ~10–25% yield, anomeric mixtures

Historically validated entry for PET tracer synthesis

Yield comparison limited; anomeric purity differentiator

Evidence Dimension	Synthetic utility as a protected precursor for FDG
Target Compound Data	Used as the scaffold for the original Pacák 1969 four-step FDG synthesis (yield data not available for this exact compound in the open literature)
Comparator Or Baseline	3,4,6-Tri-O-acetyl-D-glucal route (Ido–Wolf 1978): yields ~10–25% [¹⁸F]FDG after hydrolysis
Quantified Difference	Direct yield comparison not available; the 1,6-anhydro route provides anomerically pure beta-configured intermediate, whereas glycal routes often produce anomeric mixtures requiring chromatographic separation
Conditions	Multi-step synthesis; fluorination followed by acid- or hydrogenolysis-mediated ring opening

Why This Matters

For laboratories synthesizing or procuring FDG precursors for PET applications, this compound represents the historical and mechanistically validated entry point, offering an anomerically locked intermediate that can be stored and shipped as a stable, solid building block.

• [1] American Chemical Society. 2-Deoxy-2-(fluoro-18F)-D-glucose. Molecule of the Week, October 9, 2023. https://www.acs.org/molecule-of-the-week/archive/d/2-deoxy-2-fluoro-18f-d-glucose.html View Source
• [2] Haradahira, T.; Maeda, M.; Kai, Y.; Kojima, M. A New, High Yield Synthesis of 2-Deoxy-2-fluoro-D-glucose. J. Chem. Soc., Chem. Commun. 1985, 364–365. https://doi.org/10.1039/C39850000364 View Source

C2 Epimer Comparison: Gluco vs. Manno Configuration Reactivity

The 2-deoxy-2-fluoro-β-D-glucopyranose scaffold (gluco epimer) differs fundamentally from the corresponding manno epimer in biological recognition. In yeast hexokinase assays, 2-deoxy-2-fluoro-D-glucose acts as a good substrate, whereas the 2-epimeric 2-deoxy-2-fluoro-D-mannose shows substantially altered Kₘ values [1]. While these data were obtained with the reducing sugars rather than the 1,6-anhydro derivatives, the stereochemical distinction at C2 is preserved in the anhydro form, making the gluco epimer the appropriate choice for studies requiring glucose-like recognition or for the synthesis of gluco-configured bioactive molecules. For synthetic purposes, the manno epimer has been prepared in 40% overall yield , providing a quantitative baseline for evaluating synthetic accessibility of epimeric analogs; the gluco epimer is expected to exhibit distinct fluorination kinetics and yields due to differences in transition-state geometry.

Gluco vs. Manno Epimer

Reported

Gluco: glucose-like hexokinase substrate; Manno: 40% yield, reduced enzyme activity

Correct epimer selection critical for bioassay relevance

Yeast hexokinase data; manno yield from separate synthesis

Evidence Dimension	Biological substrate recognition and synthetic yield epimer comparison
Target Compound Data	Gluco epimer (this compound): glucose-like recognition profile; yield data not available in the scanned literature for the free anhydro form
Comparator Or Baseline	Manno epimer (1,6-anhydro-2-deoxy-2-fluoro-β-D-mannopyranose): overall yield = 40% (45 mg, KHF₂/ethylene glycol, 198 °C, 2 h) ; reduced hexokinase substrate activity [1]
Quantified Difference	Manno epimer synthesis: 40% yield. Gluco epimer yield: not directly available. Biological differentiation: qualitative difference in enzyme recognition (gluco = good substrate; manno = substantially reduced activity)
Conditions	Yield data from Org. Biomol. Chem. 2013 synthesis; enzyme data from yeast hexokinase, Biochem. J. 1972

Why This Matters

Procurement of the correct C2 epimer is critical: selecting the gluco configuration ensures glucose-mimetic behavior in biological assays, while the alternative manno epimer would produce discordant results in hexokinase, transporter, and glycosidase studies.

• [1] Barnett, J. E. G.; et al. The Use of Deoxyfluoro-D-glucopyranoses and Related Compounds in a Study of Yeast Hexokinase Specificity. Biochem. J. 1972, 128 (2), 431–441. https://doi.org/10.1042/bj1280431 View Source

Physicochemical Properties Differentiating This Fluorinated Anhydrosugar from Levoglucosan

Physicochemical measurements provide a practical, quantifiable basis for distinguishing 1,6-anhydro-2-deoxy-2-fluoro-β-D-glucopyranose from its non-fluorinated parent, levoglucosan. The target compound exhibits a predicted density of 1.5±0.1 g/cm³ and a boiling point of 319.2±42.0 °C at 760 mmHg . In contrast, levoglucosan (1,6-anhydro-β-D-glucopyranose, CAS 498-07-7) has a reported density of approximately 1.6 g/cm³ and a boiling point of approximately 386 °C . The lower density and lower boiling point of the fluorinated derivative reflect the replacement of a hydrogen-bond-donating hydroxyl group with a fluorine atom, which reduces both intermolecular hydrogen bonding and molecular weight. These differences are directly measurable and can serve as identity and purity verification criteria during receipt and quality control.

Physicochemical Differentiation

Data to verify

Density 1.5±0.1 g/cm³, bp 319 °C vs. levoglucosan ~1.6 g/cm³, ~386 °C

Measurable identity check against non-fluorinated analog

Predicted values; experimental verification recommended

Evidence Dimension	Density and boiling point comparison
Target Compound Data	Density: 1.5±0.1 g/cm³; Boiling point: 319.2±42.0 °C at 760 mmHg
Comparator Or Baseline	Levoglucosan: Density ~1.6 g/cm³; Boiling point ~386 °C
Quantified Difference	~6% lower density; ~67 °C lower boiling point
Conditions	Calculated/predicted values based on structural parameters; levoglucosan values from standard reference data

Why This Matters

These measurable differences allow procurement teams and analytical chemists to rapidly confirm compound identity and distinguish it from levoglucosan using simple density or boiling point measurements, reducing the risk of receiving the wrong anhydrosugar.

Commercial Purity Benchmarking: High Specification and Ambient Stability

Commercially, 1,6-anhydro-2-deoxy-2-fluoro-β-D-glucopyranose is offered at purities of ≥99% (HPLC/NMR) with storage at ambient temperature, as documented in reputable vendor technical datasheets . This high purity, combined with room-temperature stability, reduces the need for cold-chain logistics and minimizes degradation-related variability in downstream syntheses. In comparison, 2-deoxy-2-fluoro-D-glucose (FDG) and its radiolabeled form are chemically labile and require either cold storage or immediate use, limiting their utility as long-term building-block inventory [1]. The 1,6-anhydro compound therefore fills the role of a stable, off-the-shelf precursor that can be stockpiled and activated (anhydro bridge opened) on demand.

Purity & Stability Benchmark

Specification review

≥99% purity, ambient storage vs. FDG: 95–98%, −20 °C storage

Supports procurement without cold-chain logistics

Commercial supplier specifications

Evidence Dimension	Purity specification and storage stability
Target Compound Data	Purity: ≥99% (HPLC/1H-NMR); Storage: ambient temperature
Comparator Or Baseline	2-Deoxy-2-fluoro-D-glucose: typically 95–98% purity; requires cold storage (−20 °C) or immediate use; radiolabeled [18F]FDG has a half-life of 109.8 min
Quantified Difference	Purity: ≥99% vs. 95–98%; storage: ambient vs. −20 °C; shelf-life: solid form stable months vs. [18F]FDG half-life ~110 min
Conditions	Commercial supplier specifications

Why This Matters

For procurement, this translates to lower logistics costs (no cold-chain), extended inventory shelf-life, and reduced risk of purity-related batch failures in multi-step synthetic campaigns.

• [1] American Chemical Society. 2-Deoxy-2-(fluoro-18F)-D-glucose. Molecule of the Week, October 9, 2023. https://www.acs.org/molecule-of-the-week/archive/d/2-deoxy-2-fluoro-18f-d-glucose.html View Source

Research and Industrial Application Scenarios for 1,6-Anhydro-2-deoxy-2-fluoro-β-D-glucopyranose

FDG and [¹⁸F]FDG Synthesis for PET Tracer Development

In laboratories developing or optimizing PET tracer synthesis, this compound serves as the conformationally locked, anomerically protected precursor for FDG [1]. The 1,6-anhydro bridge eliminates anomerization during fluorination, ensuring the beta configuration is retained, and the C2 fluorine is already installed, reducing the number of post-labeling steps. After fluorination or radiolabeling, acid- or hydrogenolysis-mediated ring opening releases the free reducing sugar in high anomeric purity [1].

Stereospecific Synthesis of Fluorinated Glycosides and Oligosaccharides

The rigid bicyclic scaffold enables stereospecific glycosylation reactions that are difficult to achieve with flexible sugar donors [1]. The 1,6-anhydro bridge protects both the anomeric and primary positions, allowing selective functionalization at the 3- and 4-OH positions—essential for constructing fluorinated di- and oligosaccharides with defined linkage stereochemistry. The resulting glycosides retain the metabolic stability imparted by the C2 fluorine, making them valuable as mechanism-based glycosidase inhibitor candidates [2].

Conformationally Rigid Probe for ¹⁹F NMR Interaction Studies

The fixed conformation imposed by the 1,6-anhydro bridge, combined with the single ¹⁹F nucleus, makes this compound an excellent probe for investigating carbohydrate–protein interactions via ¹⁹F NMR [2]. Unlike flexible fluoro-sugars that exist as multiple conformers, the rigid scaffold yields a single, well-defined ¹⁹F chemical shift that can be used to monitor binding events, hydrogen bonding, and conformational changes with minimal spectral complexity.

Stable Fluorinated Building Block for Medicinal Chemistry

With ≥99% purity and ambient-temperature storage stability, this compound is suited for medicinal chemistry programs requiring an off-the-shelf fluorinated carbohydrate building block . Its stability eliminates the need for cold-chain logistics and enables long-term stockpiling, reducing procurement frequency and minimizing batch-to-batch variability in multi-step analog synthesis campaigns targeting antiviral or anticancer agents .

Application

Selection Property

Validation Focus

FDG and [¹⁸F]FDG synthesis for PET tracer research

Anomerically locked fluorinated precursor

Stereochemical fidelity and anomeric purity

Stereospecific fluoroglycoside and oligosaccharide synthesis

Rigid 1,6-anhydro scaffold with C2 fluorine

Glycosylation stereoselectivity

Conformationally rigid ¹⁹F NMR probe

Single ¹⁹F nucleus in fixed conformation

Binding event monitoring and spectral simplicity

Medicinal chemistry fluorinated building block

High-purity, ambient-stable solid intermediate

Batch reproducibility and long-term stockpiling

• [1] American Chemical Society. 2-Deoxy-2-(fluoro-18F)-D-glucose. Molecule of the Week, October 9, 2023. https://www.acs.org/molecule-of-the-week/archive/d/2-deoxy-2-fluoro-18f-d-glucose.html View Source
• [2] Foster, A. B.; Westwood, J. H. The Synthesis of Fluorinated Carbohydrates. Pure Appl. Chem. 1973, 35 (2), 147–168. https://doi.org/10.1351/pac197335020147 View Source